Cas no 52756-30-6 (Benzene, 1-methyl-4-(2-phenylethoxy)-)
52756-30-6 structure
Product Name:Benzene, 1-methyl-4-(2-phenylethoxy)-
CAS No:52756-30-6
MF:C15H16O
MW:212.286944389343
CID:358913
PubChem ID:18712748
Update Time:2025-04-19
Benzene, 1-methyl-4-(2-phenylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methyl-4-(2-phenylethoxy)-
- 1-methyl-4-(2-phenylethoxy)benzene
- SCHEMBL8362989
- 52756-30-6
- AKOS014092675
- DTXSID90595793
-
- Inchi: 1S/C15H16O/c1-13-7-9-15(10-8-13)16-12-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
- InChI Key: IVJKZUFJSLMOJK-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 212.12018
- Monoisotopic Mass: 212.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-methyl-4-(2-phenylethoxy)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
52756-30-6 (Benzene, 1-methyl-4-(2-phenylethoxy)-) Related Products
- 22545-15-9(2-(4-Ethoxyphenyl)ethanol)
- 33130-24-4(2-(2-phenylethoxy)phenol)
- 702-23-8(4-Methoxyphenethyl alcohol)
- 40515-89-7(Phenethoxybenzene)
- 1585-06-4(4-Ethylphenetole)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk